cis-bis(isothiocycanato)-(2,2'-bipyridyl-4,4'-dicarboxylic acid)-(2,2'-bipyridyl-4,4'-dinonyl) rutheniuM(II)
Catalog No.
S2879421
CAS No.
502693-09-6
M.F
C42H52N6O4RuS2
M. Wt
870.1 g/mol
Availability
In Stock
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CAS Number
502693-09-6
Product Name
cis-bis(isothiocycanato)-(2,2'-bipyridyl-4,4'-dicarboxylic acid)-(2,2'-bipyridyl-4,4'-dinonyl) rutheniuM(II)
IUPAC Name
2-(4-carboxypyridin-2-yl)pyridine-4-carboxylic acid;4-nonyl-2-(4-nonylpyridin-2-yl)pyridine;ruthenium(2+);dithiocyanate
Molecular Formula
C42H52N6O4RuS2
Molecular Weight
870.1 g/mol
InChI
InChI=1S/C28H44N2.C12H8N2O4.2CHNS.Ru/c1-3-5-7-9-11-13-15-17-25-19-21-29-27(23-25)28-24-26(20-22-30-28)18-16-14-12-10-8-6-4-2;15-11(16)7-1-3-13-9(5-7)10-6-8(12(17)18)2-4-14-10;2*2-1-3;/h19-24H,3-18H2,1-2H3;1-6H,(H,15,16)(H,17,18);2*3H;/q;;;;+2/p-2
InChI Key
LULNJFDMQSRXHK-UHFFFAOYSA-L
SMILES
[CH3-].[CH3-].[CH3-].CCCCCCCCCC1=CC(=NC=C1)C2=NC=CC(=C2)CCCCCCCCC.C1=CN=C(C=C1C(=O)O)C2=NC=CC(=C2)C(=O)O.C(=[N-])=S.C(=[N-])=S.[Ru+5]
Solubility
not available
Canonical SMILES
CCCCCCCCCC1=CC(=NC=C1)C2=NC=CC(=C2)CCCCCCCCC.C1=CN=C(C=C1C(=O)O)C2=NC=CC(=C2)C(=O)O.C(#N)[S-].C(#N)[S-].[Ru+2]
Hydrogen Bond Acceptor Count
12
Hydrogen Bond Donor Count
2
Exact Mass
870.253487 g/mol
Monoisotopic Mass
870.253487 g/mol
Heavy Atom Count
55
Dates
Modify: 2023-08-17
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